Cas no 2138096-21-4 (N-[6-(methylamino)pyridin-3-yl]-4-nitrobenzene-1-sulfonamide)

• Product Name: N-[6-(methylamino)pyridin-3-yl]-4-nitrobenzene-1-sulfonamide
• CAS No: 2138096-21-4
• MF: C₁₂H₁₂N₄O₄S
• MW: 308.313080787659
• CID: 6389404
• PubChem ID: 165962538
• Update Time: 2025-10-29

N-[6-(methylamino)pyridin-3-yl]-4-nitrobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[6-(methylamino)pyridin-3-yl]-4-nitrobenzene-1-sulfonamide
• 2138096-21-4
• EN300-1167435

• Inchi： 1S/C12H12N4O4S/c1-13-12-7-2-9(8-14-12)15-21(19,20)11-5-3-10(4-6-11)16(17)18/h2-8,15H,1H3,(H,13,14)
• InChI Key： MIQMENLQVUTAQH-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)[N+](=O)[O-])(NC1C=NC(=CC=1)NC)(=O)=O

Computed Properties

• Exact Mass: 308.05792605g/mol
• Monoisotopic Mass: 308.05792605g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 451
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 125Ų

Additional information on N-[6-(methylamino)pyridin-3-yl]-4-nitrobenzene-1-sulfonamide

N-[6-(methylamino)pyridin-3-yl]-4-nitrobenzene-1-sulfonamide: A Comprehensive Overview

The compound CAS No. 2138096-21-4, also known as N-[6-(methylamino)pyridin-3-yl]-4-nitrobenzene-1-sulfonamide, is a highly specialized chemical entity with significant potential in various scientific and industrial applications. This compound has garnered attention in recent years due to its unique structural properties and promising functional attributes. In this article, we delve into the details of its structure, synthesis, applications, and the latest research findings.

Structural Insights

The molecular structure of N-[6-(methylamino)pyridin-3-yl]-4-nitrobenzene-1-sulfonamide is characterized by a pyridine ring substituted with a methylamino group at position 6 and a sulfonamide group attached to a nitro-substituted benzene ring. This configuration imparts the compound with unique electronic properties, making it an interesting candidate for various chemical reactions and applications. The presence of the sulfonamide group introduces strong electron-withdrawing effects, while the methylamino group contributes to the compound's basicity and potential for hydrogen bonding interactions.

Synthesis and Characterization

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the pyridine derivative. Recent advancements in synthetic methodologies have enabled chemists to achieve higher yields and better purity levels. The characterization of the compound is carried out using advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods provide detailed insights into the molecular geometry, bonding patterns, and crystalline structure of the compound.

Applications in Pharmaceutical Research

N-[6-(methylamino)pyridin-3-yl]-4-nitrobenzene-1-sulfonamide has shown promise in the field of drug discovery, particularly in the development of bioactive molecules. Its structural features make it an ideal candidate for targeting specific biological pathways and receptors. Recent studies have explored its potential as an inhibitor of certain enzymes involved in disease progression, such as kinases and proteases. The compound's ability to modulate these targets suggests its potential use in treating conditions like cancer, inflammation, and neurodegenerative diseases.

Materials Science Applications

Beyond pharmaceuticals, this compound has also found applications in materials science. Its unique electronic properties make it suitable for use in organic electronics, where it can serve as a building block for advanced materials such as conductive polymers and semiconductors. Researchers have recently investigated its role in enhancing the performance of organic light-emitting diodes (OLEDs) and solar cells. The compound's ability to facilitate charge transport processes is particularly advantageous in these applications.

Environmental Considerations

In addition to its technical applications, the environmental impact of CAS No. 2138096-21-4 has been a topic of interest among scientists. Studies have been conducted to assess its biodegradability, toxicity, and potential for accumulation in ecosystems. These investigations are crucial for ensuring that the compound can be safely integrated into industrial processes without posing risks to human health or the environment.

Future Directions

The future of this compound lies in further exploration of its properties and applications. Ongoing research is focused on optimizing its synthesis pathways to make them more sustainable and cost-effective. Additionally, efforts are being made to expand its utility in emerging fields such as nanotechnology and green chemistry. As our understanding of this compound deepens, it is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.

In conclusion, N-[6-(methylamino)pyridin-3-yl]-4-nitrobenzene-1-sulfonamide represents a fascinating example of how modern chemistry can yield compounds with diverse functionalities. Its versatility across multiple disciplines underscores its importance as a subject of ongoing research and development.